molecular formula C20H23N3O B1652511 1H-Indole, 3-[[4-(2-methoxyphenyl)-1-piperazinyl]methyl]- CAS No. 145253-98-1

1H-Indole, 3-[[4-(2-methoxyphenyl)-1-piperazinyl]methyl]-

Cat. No. B1652511
CAS RN: 145253-98-1
M. Wt: 321.4 g/mol
InChI Key: OJUQWLAXOIFADL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1H-Indole, 3-[[4-(2-methoxyphenyl)-1-piperazinyl]methyl]- is a useful research compound. Its molecular formula is C20H23N3O and its molecular weight is 321.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1H-Indole, 3-[[4-(2-methoxyphenyl)-1-piperazinyl]methyl]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1H-Indole, 3-[[4-(2-methoxyphenyl)-1-piperazinyl]methyl]- including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

145253-98-1

Product Name

1H-Indole, 3-[[4-(2-methoxyphenyl)-1-piperazinyl]methyl]-

Molecular Formula

C20H23N3O

Molecular Weight

321.4 g/mol

IUPAC Name

3-[[4-(2-methoxyphenyl)piperazin-1-yl]methyl]-1H-indole

InChI

InChI=1S/C20H23N3O/c1-24-20-9-5-4-8-19(20)23-12-10-22(11-13-23)15-16-14-21-18-7-3-2-6-17(16)18/h2-9,14,21H,10-13,15H2,1H3

InChI Key

OJUQWLAXOIFADL-UHFFFAOYSA-N

SMILES

COC1=CC=CC=C1N2CCN(CC2)CC3=CNC4=CC=CC=C43

Canonical SMILES

COC1=CC=CC=C1N2CCN(CC2)CC3=CNC4=CC=CC=C43

Origin of Product

United States

Synthesis routes and methods

Procedure details

One mole (147 g) of indole-3-carbinol and one mole (192 g) of 1-(2-methoxyphenyl)piperazine were dissolved in 1.5 liters of ethanol 60%. One mole (87 g) of lithium bromide and 0.1 mole (5.6 g) of potassium hydroxide were added, then the reaction medium was heated at reflux under stirring for 24 hours. After the reaction medium had cooled to 60° C., hydrochloric acid was added until persistence of an acidic pH. Then 189 g of the dihydrochloride salt of the title product was allowed to crystallize by cooling at 0° C. overnight, producing a global yield of 59% (m.p. 188°-190° C. with decomposition.)
Quantity
147 g
Type
reactant
Reaction Step One
Quantity
192 g
Type
reactant
Reaction Step One
Quantity
1.5 L
Type
solvent
Reaction Step One
Quantity
87 g
Type
reactant
Reaction Step Two
Quantity
5.6 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
189 g
Type
reactant
Reaction Step Four
Yield
59%

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